Cas no 2172625-00-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid
• CAS No: 2172625-00-0
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6023328
• PubChem ID: 165814522
• Update Time: 2025-05-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid
• 2172625-00-0
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(hexa-3,5-dien-1-yl)carbamoyl]propanoic acid
• EN300-1554302

• Inchi： 1S/C25H26N2O5/c1-2-3-4-9-14-26-24(30)22(15-23(28)29)27-25(31)32-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h2-8,10-13,21-22H,1,9,14-16H2,(H,26,30)(H,27,31)(H,28,29)/b4-3+
• InChI Key： LRSMSBMKIMAJEU-ONEGZZNKSA-N
• SMILES： O(C(NC(C(NCC/C=C/C=C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid (CAS: 2172625-00-0)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid (CAS: 2172625-00-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) and hexa-3,5-dien-1-yl functional groups, has shown promising potential in various applications, including peptide synthesis, drug delivery systems, and bioorthogonal chemistry. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid, with particular emphasis on its role as a versatile building block in peptide chemistry. The Fmoc group, a well-known protecting group in solid-phase peptide synthesis (SPPS), ensures the stability of the amino group during the synthesis process, while the hexa-3,5-dien-1-yl moiety offers opportunities for further functionalization through bioorthogonal reactions. Researchers have successfully employed this compound in the synthesis of complex peptide sequences, demonstrating its efficacy in maintaining high yields and purity.

In addition to its applications in peptide synthesis, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid has been explored for its potential in drug delivery systems. The hexa-3,5-dien-1-yl group can undergo click chemistry reactions, enabling the conjugation of therapeutic agents to targeting moieties. Recent in vitro studies have shown that this compound can facilitate the targeted delivery of anticancer drugs to tumor cells, thereby enhancing therapeutic efficacy while minimizing off-target effects. These findings highlight the compound's potential as a valuable tool in the development of next-generation drug delivery platforms.

Another area of interest is the use of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid in bioorthogonal chemistry. The hexa-3,5-dien-1-yl group can participate in inverse electron-demand Diels-Alder (IEDDA) reactions, which are highly selective and biocompatible. This property has been leveraged in the labeling and imaging of biomolecules in live cells, providing researchers with a powerful tool for studying cellular processes. Recent advancements in this field have demonstrated the compound's utility in real-time imaging and tracking of biomolecular interactions, opening new avenues for biomedical research.

Despite these promising developments, challenges remain in the large-scale production and application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid. Issues such as solubility, stability, and cost-effectiveness need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research is focused on optimizing synthetic routes and exploring novel derivatives to overcome these limitations.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hexa-3,5-dien-1-yl)carbamoylpropanoic acid (CAS: 2172625-00-0) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and bioorthogonal chemistry underscore its potential to drive innovation in these areas. Future studies will likely focus on addressing current challenges and expanding its utility in therapeutic and diagnostic applications.